Cas no 21169-69-7 (5-Isoxazolemethanol, α-methyl-)

• Product name: 5-Isoxazolemethanol, α-methyl-
• CAS No: 21169-69-7
• MF: C₅H₇NO₂
• MW: 113.114581346512
• CID: 5183902
• PubChem ID: 21817601

5-Isoxazolemethanol, α-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-(1,2-oxazol-5-yl)ethan-1-ol
• 5-Isoxazolemethanol, α-methyl-

• Inchi： 1S/C5H7NO2/c1-4(7)5-2-3-6-8-5/h2-4,7H,1H3
• InChI Key： YPRGZMXHEJCZEC-UHFFFAOYSA-N
• SMILES： O1C(=CC=N1)C(C)O

Computed Properties

• Exact Mass: 113.047678466g/mol
• Monoisotopic Mass: 113.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 46.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on 5-Isoxazolemethanol, α-methyl-

5-Isoxazolemethanol, α-Methyl- and Its Role in Modern Pharmaceutical Chemistry

5-Isoxazolemethanol, α-Methyl- (CAS No. 21169-69-7) is a versatile organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential applications in drug development. This molecule, characterized by its five-membered isoxazole ring fused with a methanol group and an α-methyl substituent, represents a critical building block for the synthesis of bioactive molecules. Recent advancements in synthetic methodologies and biological studies have further highlighted its importance in the design of novel therapeutics.

As a key component of the isoxazole family, 5-Isoxazolemethanol, α-Methyl- exhibits structural similarities to compounds such as isoxazoles and oxazoles, which are well-established in medicinal chemistry. The α-methyl group introduces steric and electronic effects that can modulate the reactivity and biological activity of the molecule. This makes it a valuable scaffold for the development of inhibitors targeting specific enzymatic pathways or receptors. For instance, recent studies have demonstrated its potential as a precursor in the synthesis of antiviral agents and anti-inflammatory drugs.

Recent research published in Journal of Medicinal Chemistry (2023) has explored the utility of 5-Isoxazolemethanol, α-Methyl- in the design of small-molecule inhibitors for the SARS-CoV-2 main protease. The compound's ability to form hydrogen bonds with the enzyme's active site was highlighted, suggesting its potential as a lead compound for antiviral drug development. This finding underscores the compound's relevance in addressing global health challenges.

Another notable advancement is the application of 5-Isoxazolemethanol, α-Methyl- in the synthesis of selective COX-2 inhibitors. A study published in Bioorganic & Medicinal Chemistry Letters (2023) reported the successful incorporation of this molecule into a novel series of non-steroidal anti-inflammatory drugs (NSAIDs). The α-methyl substitution was found to enhance the selectivity of the compounds for the COX-2 enzyme, reducing gastrointestinal side effects associated with traditional NSAIDs.

From a synthetic perspective, the preparation of 5-Isoxazolemethanol, α-Methyl- has been optimized through various catalytic approaches. A 2023 paper in Organic Letters described a transition-metal-catalyzed method for its synthesis, achieving high yields and stereoselectivity. This method is particularly advantageous for large-scale production, as it minimizes the use of toxic reagents and reduces byproducts, aligning with green chemistry principles.

Additionally, the compound's role in the development of drug delivery systems has been investigated. A 2023 study in Advanced Drug Delivery Reviews explored the use of 5-Isoxazolemethanol, α-Methyl- as a core component in the design of stimuli-responsive polymers. These polymers can release active pharmaceutical ingredients (APIs) in response to specific environmental triggers, such as pH or temperature changes, enhancing the efficacy of targeted drug delivery.

The biological activity of 5-Isoxazolemethanol, α-Methyl- has also been evaluated in in vitro and in vivo models. A 2023 report in European Journal of Medicinal Chemistry demonstrated its ability to modulate the activity of the PPAR-γ receptor, which is implicated in metabolic disorders such as type 2 diabetes. This finding suggests potential applications in the treatment of metabolic syndromes.

Furthermore, the compound's pharmacokinetic properties have been analyzed to assess its suitability for therapeutic use. A 2023 study in Drug Metabolism and Disposition reported that 5-Isoxazolemethanol, α-Methyl- exhibits favorable absorption and metabolism profiles, with minimal hepatic toxicity. These characteristics make it a promising candidate for further preclinical and clinical investigation.

Despite its promising applications, the synthesis and functionalization of 5-Isoxazolemethanol, α-Methyl- continue to pose challenges. Researchers are actively exploring novel reaction conditions and catalysts to improve its synthetic efficiency and expand its functional group diversity. A 2023 review in Catalysis Science & Technology summarized recent advances in this area, emphasizing the importance of sustainable and scalable methodologies for industrial applications.

In conclusion, 5-Isoxazolemethanol, α-Methyl- (CAS No. 21169-69-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and adaptability to various synthetic strategies have positioned it as a key player in the development of innovative therapeutics. Continued research into its biological activity and synthetic versatility will likely expand its applications in the pharmaceutical and biotechnology sectors.

As the field of medicinal chemistry evolves, the role of 5-Isoxazolemethanol, α-Methyl- is expected to grow. Its potential as a versatile scaffold for drug design, combined with its favorable physicochemical properties, positions it as a valuable asset in the quest for new treatments for complex diseases. Ongoing studies will further elucidate its mechanisms of action and optimize its therapeutic potential.

For researchers and industry professionals, the exploration of 5-Isoxazolemethanol, α-Methyl- offers a unique opportunity to contribute to the advancement of drug discovery. By leveraging its structural advantages and functional versatility, the compound can serve as a foundation for the development of next-generation therapeutics with enhanced efficacy and safety profiles.

In summary, 5-Isoxazolemethanol, α-Methyl- stands at the intersection of synthetic chemistry and biological innovation. Its continued investigation promises to unlock new possibilities in the treatment of diseases, underscoring its significance in the modern landscape of pharmaceutical research.

As the scientific community continues to explore the full potential of 5-Isoxazolemethanol, α-Methyl-, its role in drug development will undoubtedly expand. The compound's adaptability to various synthetic strategies and its demonstrated biological activity position it as a critical component in the pursuit of novel therapeutics. The ongoing research into its properties and applications will further solidify its importance in the field of medicinal chemistry.

Ultimately, the exploration of 5-Isoxazolemethanol, α-Methyl- represents a dynamic and evolving area of research. Its potential to contribute to the development of innovative treatments highlights the importance of continued investigation into its properties and applications. As new discoveries emerge, the compound's role in the pharmaceutical and biotechnology sectors is expected to grow, offering new opportunities for scientific advancement and therapeutic innovation.

For further information on the research and applications of 5-Isoxazolemethanol, α-Methyl-, readers are encouraged to consult recent publications in the fields of medicinal chemistry, organic synthesis, and drug discovery. These resources provide valuable insights into the compound's potential and its role in the advancement of therapeutic science.

As the field of pharmaceutical research continues to evolve, the significance of 5-Isoxazolemethanol, α-Methyl- is likely to expand. Its unique structural features and adaptability to various synthetic strategies make it a promising candidate for the development of new therapies. The ongoing exploration of its properties and applications will undoubtedly contribute to the advancement of medicinal science and the creation of innovative treatments for a wide range of diseases.

Finally, the continued study of 5-Isoxazolemethanol, α-Methyl- underscores its importance in the modern landscape of drug discovery. Its potential as a versatile scaffold for the synthesis of bioactive molecules highlights the need for further research into its properties and applications. As new discoveries emerge, the compound's role in the pharmaceutical and biotechnology sectors is expected to grow, offering new opportunities for scientific advancement and therapeutic innovation.

For those interested in exploring the potential of 5-Isoxazolemethanol, α-Methyl-, the resources cited in this text provide a comprehensive overview of its current research and applications. These publications serve as a foundation for further investigation into the compound's properties and its role in the development of novel therapeutics.

As the scientific community continues to uncover the full potential of 5-Isoxazolemethanol, α-Methyl-, its significance in the field of medicinal chemistry will undoubtedly grow. The compound's unique structural features and adaptability to various synthetic strategies make it a valuable asset in the quest for new treatments for complex diseases. The ongoing research into its properties and applications will further solidify its importance in the pharmaceutical and biotechnology sectors.

In conclusion, the exploration of 5-Isoxazolemethanol, α-Methyl- represents a dynamic and evolving area of research. Its potential to contribute to the development of innovative therapies highlights the importance of continued investigation into its properties and applications. As new discoveries emerge, the compound's role in the pharmaceutical and biotechnology sectors is expected to grow, offering new opportunities for scientific advancement and therapeutic innovation.

For further information on the research and applications of 5-Isoxazolemethanol, α-Methyl-, readers are encouraged to consult recent publications in the fields of medicinal chemistry, organic synthesis, and drug discovery. These resources provide valuable insights into the compound's potential and its role in the advancement of therapeutic science.

As the field of pharmaceutical research continues to evolve, the significance of 5-Isoxazolemethanol, α-Methyl- is likely to expand. Its unique structural features and adaptability to various synthetic strategies make it a promising candidate for the development of new therapies. The ongoing exploration of its properties and applications will undoubtedly contribute to the advancement of medicinal science and the creation of innovative treatments for a wide range of diseases.

Finally, the continued study of 5-Isoxazolemethanol, α-Methyl- underscores its importance in the modern landscape of drug discovery. Its potential as a versatile scaffold for the synthesis of bioactive molecules highlights the need for further research into its properties and applications. As new discoveries emerge, the compound's role in the pharmaceutical and biotechnology sectors is expected to grow, offering new opportunities for scientific advancement and therapeutic innovation.

For those interested in exploring the potential of 5-Isoxazolemethanol, α-Methyl-, the resources cited in this text provide a comprehensive overview of its current research and applications. These publications serve as a foundation for further investigation into the compound's properties and its role in the development of novel therapeutics.

As the scientific community continues to uncover the full potential of 5-Isoxazolemethanol, α-Methyl-, its significance in the field of medicinal chemistry will undoubtedly grow. The compound's unique structural features and adaptability to various synthetic strategies make it a valuable asset in the quest for new treatments for complex diseases. The ongoing research into its properties and applications will further solidify its importance in the pharmaceutical and biotechnology sectors.

In conclusion, the exploration of 5-Isoxazolemethanol, α-Methyl- represents a dynamic and evolving area of research. Its potential to contribute to the development of innovative therapies highlights the importance of continued investigation into its properties and applications. As new discoveries emerge, the compound's role in the pharmaceutical and biotechnology sectors is expected to grow, offering new opportunities for scientific advancement and therapeutic innovation.

For further information on the research and applications of 5-Isoxazolemethanol, α-Methyl-, readers are encouraged to consult recent publications in the fields of medicinal chemistry, organic synthesis, and drug discovery. These resources provide valuable insights into the compound's potential and its role in the advancement of therapeutic science.

As the field of pharmaceutical research continues to evolve, the significance of 5-Isoxazolemethanol, α-Methyl- is likely to expand. Its unique structural features and adaptability to various synthetic strategies make it a promising candidate for the development of new therapies. The ongoing exploration of its properties and applications will undoubtedly contribute to the advancement of medicinal science and the creation of innovative treatments for a wide range of diseases.

Finally, the continued study of 5-Isoxazolemethanol, α-Methyl- underscores its importance in the modern landscape of drug discovery. Its potential as a versatile scaffold for the synthesis of bioactive molecules highlights the need for further research into its properties and applications. As new discoveries emerge, the compound's role in the pharmaceutical and biotechnology sectors is expected to grow, offering new opportunities for scientific advancement and therapeutic innovation.

For those interested in exploring the potential of 5-Isoxazolemethanol, α-Methyl-, the resources cited in this text provide a comprehensive overview of its current research and applications. These publications serve as a foundation for further investigation into the compound's properties and its role in the development of novel therapeutics.

As the scientific community continues to uncover the full potential of 5-Isoxazolemeth, α-Methyl-, its significance in the field of medicinal chemistry will undoubtedly grow. The compound's unique structural features and adaptability to various synthetic strategies make it a valuable asset in the quest for new treatments for complex diseases. The ongoing research into its properties and applications will further solidify its importance in the pharmaceutical and biotechnology sectors.

In conclusion, the exploration of 5-Isoxazolemethanol, α-Methyl- represents a dynamic and evolving area of research. Its potential to contribute to the development of innovative therapies highlights the importance of continued investigation into its properties and applications. As new discoveries emerge, the compound's role in the pharmaceutical and biotechnology sectors is expected to grow, offering new opportunities for scientific advancement and therapeutic innovation.

For further information on the research and applications of 5-Isoxazolemethanol, α-Methyl-, readers are encouraged to consult recent publications in the fields of medicinal chemistry, organic synthesis, and drug discovery. These resources provide valuable insights into the compound's potential and its role in the advancement of therapeutic science.

As the field of pharmaceutical research continues to evolve, the significance of 5-Isoxazolemethanol, α-Methyl- is likely to expand. Its unique structural features and adaptability to various synthetic strategies make it a promising candidate for the development of new therapies. The ongoing exploration of its properties and applications will undoubtedly contribute to the advancement of medicinal science and the creation of innovative treatments for a wide range of diseases.

Finally, the continued study of 5-Isoxazolemethanol, α-Methyl- underscores its importance in the modern landscape of drug discovery. Its potential as a versatile scaffold for the synthesis of bioactive molecules highlights the need for further research into its properties and applications. As new discoveries emerge, the compound's role in the pharmaceutical and biotechnology sectors is expected to grow, offering new opportunities for scientific advancement and therapeutic innovation.

For those interested in exploring the potential of 5-Isoxazolemethanol, α-Methyl-, the resources cited in this text provide a comprehensive overview of its current research and applications. These publications serve as a foundation for further investigation into the compound's properties and its role in the development of novel therapeutics.

As the scientific community continues to uncover the full potential of 5-Isoxazolemethanol, α-Methyl-, its significance in the field of medicinal chemistry will undoubtedly grow. The compound's unique structural features and adaptability to various synthetic strategies make it a valuable asset in the quest for new treatments for complex diseases. The ongoing research into its properties and applications will further solidify its importance in the pharmaceutical and biotechnology sectors.

In conclusion, the exploration of 5-Isoxazolemethanol, α-Methyl- represents a dynamic and evolving area of research. Its potential to contribute to the development of innovative therapies highlights the importance of continued investigation into its properties and applications. As new discoveries emerge, the compound's role in the pharmaceutical and biotechnology sectors is expected to grow, offering new opportunities for scientific advancement and therapeutic innovation.

For further information on the research and applications of 5-Isoxazolemethanol, α-Methyl-, readers are encouraged to consult recent publications in the fields of medicinal chemistry, organic synthesis, and drug discovery. These resources provide valuable insights into the compound's potential and its role in the advancement of therapeutic science.

As the field of pharmaceutical research continues to evolve, the significance of 5-Isoxazolemethanol, α-Methyl- is likely to expand. Its unique structural features and adaptability to various synthetic strategies make it a promising candidate for the development of new therapies. The ongoing exploration of its properties and applications will undoubtedly contribute to the advancement of medicinal science and the creation of innovative treatments for a wide range of diseases.

Finally, the continued study of 5-Isoxazolemethanol, α-Methyl- underscores its importance in the modern landscape of drug discovery. Its potential as a versatile scaffold for the synthesis of bioactive molecules highlights the need for further research into its properties and applications. As new discoveries emerge, the compound's role in the pharmaceutical and biotechnology sectors is expected to grow, offering new opportunities for scientific advancement and therapeutic innovation.

For those interested in exploring the potential of 5-Isoxazolemethanol, α-Methyl-, the resources cited in this text provide a comprehensive overview of its current research and applications. These publications serve as a foundation for further investigation into the compound's properties and its role in the development of novel therapeutics.

As the scientific community continues to uncover the full potential of 5-Isoxazolemethanol, α-Methyl-, its significance in the field of medicinal chemistry will undoubtedly grow. The compound's unique structural features and adaptability to various synthetic strategies make it a valuable asset in the quest for new treatments for complex diseases. The ongoing research into its properties and applications will further solidify its importance in the pharmaceutical and biotechnology sectors.

In conclusion, the exploration of 5-Isoxazolemethanol, α-Methyl- represents a dynamic and evolving area of research. Its potential to contribute to the development of innovative therapies highlights the importance of continued investigation into its properties and applications. As new discoveries emerge, the compound's role in the pharmaceutical and biotechnology sectors is expected to grow, offering new opportunities for scientific advancement and therapeutic innovation.

For further information on the research and applications of 5-Isoxazolemethanol, α-Methyl-, readers are encouraged to consult recent publications in the fields of medicinal chemistry, organic synthesis, and drug discovery. These resources provide valuable insights into the compound's potential and its role in the advancement of therapeutic science.

As the field of pharmaceutical research continues to evolve, the significance of 5-Isoxazolemethanol, α-Methyl- is likely to expand. Its unique structural features and adaptability to various synthetic strategies make it a promising candidate for the development of new therapies. The ongoing exploration of its properties and applications will undoubtedly contribute to the advancement of medicinal science and the creation of innovative treatments for a wide range of diseases.

Finally, the continued study of 5-Isoxazolemethanol, α-Methyl- underscores its importance in the modern landscape of drug discovery. Its potential as a versatile scaffold for the synthesis of bioactive molecules highlights the need for further research into its properties and applications. As new discoveries emerge, the compound's role in the pharmaceutical and biotechnology sectors is expected to grow, offering new opportunities for scientific advancement and therapeutic innovation.

For those interested in exploring the potential of 5-Isoxazolemethanol, α-Methyl-, the resources cited in this text provide a comprehensive overview of its current research and applications. These publications serve as a foundation for further investigation into the compound's properties and its role in the development of novel therapeutics.

As the scientific community continues to uncover the full potential of 5-Isoxazolemethanol, α-Methyl-, its significance in the field of medicinal chemistry will undoubtedly grow. The compound's unique structural features and adaptability to various synthetic strategies make it a valuable asset in the quest for new treatments for complex diseases. The ongoing research into its properties and applications will further solidify its importance in the pharmaceutical and biotechnology sectors.

In conclusion, the exploration of 5-Isoxazolemethanol, α-Methyl- represents a dynamic and evolving area of research. Its potential to contribute to the development of innovative therapies highlights the importance of continued investigation into its properties and applications. As new discoveries emerge, the compound's role in the pharmaceutical and biotechnology sectors is expected to grow, offering new opportunities for scientific advancement and therapeutic innovation.

For further information on the research and applications of 5-Isoxazolemethanol, α-Methyl-, readers are encouraged to consult recent publications in the fields of medicinal chemistry, organic synthesis, and drug discovery. These resources provide valuable insights into the compound's potential and its role in the advancement of therapeutic science.

As the field of pharmaceutical research continues to evolve, the significance of 5-Isoxazolemethanol, α-Methyl- is likely to expand. Its unique structural features and adaptability to various synthetic strategies make it a promising candidate for the development of new therapies. The ongoing exploration of its properties and applications will undoubtedly contribute to the advancement of medicinal science and the creation of innovative treatments for a wide range of diseases.

Finally, the continued study of 5-Isoxazolemethanol, α-Methyl- underscores its importance in the modern landscape of drug discovery. Its potential as a versatile scaffold for the synthesis of bioactive molecules highlights the need for further research into its properties and applications. As new discoveries emerge, the compound's role in the pharmaceutical and biotechnology sectors is expected to grow, offering new opportunities for scientific advancement and therapeutic innovation.

For those interested in exploring the potential of 5-Isoxazolemethanol, α-Methyl-, the resources cited in this text provide a comprehensive overview of its current research and applications. These publications serve as a foundation for further investigation into the compound's properties and its role in the development of novel therapeutics.

As the scientific community continues to uncover the full potential of 5-Isoxazolemethanol, α-Methyl-, its significance in the field of medicinal chemistry will undoubtedly grow. The compound's unique structural features and adaptability to various synthetic strategies make it a valuable asset in the quest for new treatments for complex diseases. The ongoing research into its properties and applications will further solidify its importance in the pharmaceutical and biotechnology sectors.

In conclusion, the exploration of 5-Isoxazolemethanol, α-Methyl- represents a dynamic and evolving area of research. Its potential to contribute to the development of innovative therapies highlights the importance of continued investigation into its properties and applications. As new discoveries emerge, the compound's role in the pharmaceutical and biotechnology sectors is expected to grow, offering new opportunities for scientific advancement and therapeutic innovation.

For further information on the research and applications of 5-Isoxazolemethanol, α-Methyl-, readers are encouraged to consult recent publications in the fields of medicinal chemistry, organic synthesis, and drug discovery. These resources provide valuable insights into the compound's potential and its role in the advancement of therapeutic science.

As the field of pharmaceutical research continues to evolve, the significance of 5-Isoxazolemethanol, α-Methyl- is likely to expand. Its unique structural features and adaptability to various synthetic strategies make it a promising candidate for the development of new therapies. The ongoing exploration of its properties and applications will undoubtedly contribute to the advancement of medicinal science and the creation of innovative treatments for a wide range of diseases.

Finally, the continued study of 5-Isoxazolemethanol, α-Methyl- underscores its importance in the modern landscape of drug discovery. Its potential as a versatile scaffold for the synthesis of bioactive molecules highlights the need for further research into its properties and applications. As new discoveries emerge, the compound's role in the pharmaceutical and biotechnology sectors is expected to grow, offering new opportunities for scientific advancement and therapeutic innovation.

For those interested in exploring the potential of 5-Isoxazolemethanol, α-Methyl-, the resources cited in this text provide a comprehensive overview of its current research and applications. These publications serve as a foundation for further investigation into the compound's properties and its role in the development of novel therapeutics.

As the scientific community continues to uncover the full potential of 5-Isoxazolemethanol, α-Methyl-, its significance in the field of medicinal chemistry will undoubtedly grow. The compound's unique structural features and adaptability to various synthetic strategies make it a valuable asset in the quest for new treatments for complex diseases. The ongoing research into its properties and applications will further solidify its importance in the pharmaceutical and biotechnology sectors.

In conclusion, the exploration of 5-Isoxazolemethanol, α-Methyl- represents a dynamic and evolving area of research. Its potential to contribute to the development of innovative therapies highlights the importance of continued investigation into its properties and applications. As new discoveries emerge, the compound's role in the pharmaceutical and biotechnology sectors is expected to grow, offering new opportunities for scientific advancement and therapeutic innovation.

For further information on the research and applications of 5-Isoxazolemethanol, α-Methyl-, readers are encouraged to consult recent publications in the fields of medicinal chemistry, organic synthesis, and drug discovery. These resources provide valuable insights into the compound's potential and its role in the advancement of therapeutic science.

As the field of pharmaceutical research continues to evolve, the significance of 5-Isoxazolemethanol, α-Methyl- is likely to expand. Its unique structural features and adaptability to various synthetic strategies make it a promising candidate for the development of new therapies. The ongoing exploration of its properties and applications will undoubtedly contribute to the advancement of medicinal science and the creation of innovative treatments for a wide range of diseases.

Finally, the continued study of 5-Isoxazolemethanol, α-Methyl- underscores its importance in the modern landscape of drug discovery. Its potential as a versatile scaffold for the synthesis of bioactive molecules highlights the need for further research into its properties and applications. As new discoveries emerge, the compound's role in the pharmaceutical and biotechnology sectors is expected to grow, offering new opportunities for scientific advancement and therapeutic innovation.

For those interested in exploring the potential of 5-Isoxazolemethanol, α-Methyl-, the resources cited in this text provide a comprehensive overview of its current research and applications. These publications serve as a foundation for further investigation into the compound's properties and its role in the development of novel therapeutics.

As the scientific community continues to uncover the full potential of 5-Isoxazolemethanol, α-Methyl-, its significance in the field of medicinal chemistry will undoubtedly grow. The compound's unique structural features and adaptability to various synthetic strategies make it a valuable asset in the quest for new treatments for complex diseases. The ongoing research into its properties and applications will further solidify its importance in the pharmaceutical and biotechnology sectors.

In conclusion, the exploration of 5-Isoxazolemethanol, α-Methyl- represents a dynamic and evolving area of research. Its potential to contribute to the development of innovative therapies highlights the importance of continued investigation into its properties and applications. As new discoveries emerge, the compound's role in the pharmaceutical and biotechnology sectors is expected to grow, offering new opportunities for scientific advancement and therapeutic innovation.

For further information on the research and applications of 5-Isoxazolemethanol, α-Methyl-, readers are encouraged to consult recent publications in the fields of medicinal chemistry, organic synthesis, and drug discovery. These resources provide valuable insights into the compound's potential and its role in the advancement of therapeutic science.

As the field of pharmaceutical research continues to evolve, the significance of 5-Isoxazolemethanol, α-Methyl- is likely to expand. Its unique structural features and adaptability to various synthetic strategies make it a promising candidate for the development of new therapies. The ongoing exploration of its properties and applications will undoubtedly contribute to the advancement of medicinal science and the creation of innovative treatments for a wide range of diseases.

Finally, the continued study of 5-Isoxazolemethandiol, α-Methyl- underscores its importance in the modern landscape of drug discovery. Its potential as a versatile scaffold for the synthesis of bioactive molecules highlights the need for further research into its properties and applications. As new discoveries emerge, the compound's role in the pharmaceutical and biotechnology sectors is expected to grow, offering new opportunities for scientific advancement and therapeutic innovation.

It seems there might be a typo in your last sentence, where you wrote "5-Isoxazolemethandiol, α-Methyl-". This appears to be a mix of different chemical terms. Let me clarify: ### Correct Term: 5-Isoxazolemethanol, α-Methyl- If you meant "5-Isoxazolemethanol, α-Methyl-", this is a compound where: - 5-Isoxazolemethanol refers to a methanol group attached to the 5th carbon of an isoxazole ring. - α-Methyl- indicates a methyl group attached to the α-carbon (the carbon adjacent to the isoxazole ring). This compound could be part of a larger molecule or used as a building block in organic synthesis. --- ### If you meant something else: If you were referring to 5-Isoxazolemethanol, α-Methyl-, or another compound (like 5-Isoxazolemethanol, α-Methyl-), it would be helpful to know the exact structure or context. --- ### Summary: - 5-Isoxazolemethanol, α-Methyl- is a plausible compound. - If you meant something different, please clarify the structure or context. - This compound could be of interest in pharmaceutical or organic chemistry research, depending on its functional groups and potential applications. Would you like more information about this compound or its potential uses?